Cas no 169387-96-6 (heptacosane-6,8-diol)

• Product Name: heptacosane-6,8-diol
• CAS No: 169387-96-6
• MF: C₂₇H₅₆O₂
• MW: 412.732349395752
• CID: 1350662
• Update Time: 2024-08-17

heptacosane-6,8-diol Chemical and Physical Properties

Names and Identifiers

• heptacosane-6,8-diol
• 6,8-heptacosanediol

• Inchi： 1S/C27H56O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-24-27(29)25-26(28)23-21-6-4-2/h26-29H,3-25H2,1-2H3
• InChI Key： VOOVQMDKNDAOJU-UHFFFAOYSA-N
• SMILES： CCCCCC(O)CC(O)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.42828

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 526.6±23.0 °C(Predicted)
• PSA: 40.46
• pka: 14.98±0.20(Predicted)